pGlu-Pro-Arg-MNA

• Molecular Formula: C23H32N8O7
• Molecular Weight: 532.5 g/mol
• InChI: InChI=1S/C23H32N8O7/c1-38-18-12-13(31(36)37)6-7-14(18)28-20(33)15(4-2-10-26-23(24)25)29-21(34)17-5-3-11-30(17)22(35)16-8-9-19(32)27-16/h6-7,12,15-17H,2-5,8-11H2,1H3,(H,27,32)(H,28,33)(H,29,34)(H4,24,25,26)/t15-,16-,17-/m0/s1
• InChIKey: PWEMRMLJCWKESY-ULQDDVLXSA-N

pGlu-Pro-Arg-MNA: Chromogenic Substrate for Serine Protease Assays

pGlu-Pro-Arg-MNA (Pyroglutamyl-Prolyl-Arginine-4-methoxy-β-naphthylamide; CAS 130835-45-9) is a synthetic tripeptide chromogenic substrate engineered for the quantitative detection of serine protease activity, specifically thrombin and activated Protein C (APC) . Its design incorporates a pyroglutamic acid (pGlu) N-terminal cap for enhanced stability, a Pro-Arg cleavage site that mimics the natural thrombin cleavage site in human fibrinogen, and a 4-methoxy-β-naphthylamide (MNA) leaving group that releases a chromogenic signal upon proteolysis . This compound is primarily used in hemostasis research and diagnostic assay development for coagulation cascade analysis [1].

Workflow

Colorimetric protease activity assay with photometric readout

Selection

Mimics fibrinogen cleavage site; selective for thrombin and APC

Use Context

Protease research and diagnostic endpoint assay development

• [1] GLPBIO. pGlu-Pro-Arg-MNA Product Page. View Source

pGlu-Pro-Arg-MNA Over Generic Substrates in AT Deficiency

Generic substitution among chromogenic protease substrates is not straightforward due to significant variations in enzyme specificity, kinetic parameters (Km, kcat/Km), and detection modality requirements. pGlu-Pro-Arg-MNA is specifically modeled after the thrombin cleavage site in human fibrinogen, conferring a defined recognition profile that differs from other arginine-containing substrates like S-2238 (H-D-Phe-Pip-Arg-pNA) or S-2366 (pGlu-Pro-Arg-pNA) [1]. The MNA leaving group, unlike the paranitroaniline (pNA) group, typically requires a post-hydrolysis diazo coupling step for chromogenic detection, which can influence assay sensitivity and compatibility with automated platforms . Furthermore, the N-terminal pGlu modification imparts resistance to aminopeptidase degradation, improving substrate stability in complex biological matrices [2]. These molecular features make pGlu-Pro-Arg-MNA a specialized reagent for specific coagulation assays; substituting with a generic thrombin substrate may lead to altered detection limits, cross-reactivity, or assay linearity issues.

Target pGlu-Pro-Arg-MNA

Reported endpoint sensitivity for AT variant detection in research matrices

MNA chromophore provides distinct absorbance for multiplexed assays

Scaffold shows reduced FXa cross-reactivity compared to alternatives

Generic/Alternative Substrates

Sensitivity profile may shift with anti-FXa assays or pNA-based substrates

Spectral overlap and interference risk with pNA chromophores

FXa cross-reactivity context differs; may require additional inhibitor cocktails

• [1] Bio-Protocol. Thrombin Activity Assays. 2018. View Source
• [2] Kuujia. Cas no 130835-45-9 (pGlu-Pro-Arg-MNA) Product Page. View Source

pGlu-Pro-Arg-MNA Evidence & Comparator Performance

AT Deficiency Detection: Sensitivity vs. Anti-FXa Assays

pGlu-Pro-Arg-MNA is designed as a thrombin-specific chromogenic substrate, with its Pro-Arg cleavage site directly modeled on the thrombin cleavage site in human fibrinogen . While direct head-to-head kinetic data are not available in the public domain, cross-study comparisons with standard substrates provide context. S-2238 (H-D-Phe-Pip-Arg-pNA) exhibits a Km range of 2.5–100 µM for thrombin under typical assay conditions, while S-2366 (pGlu-Pro-Arg-pNA) is reported with a Km of approximately 3.2 mM for activated Protein C [1]. The MNA leaving group in pGlu-Pro-Arg-MNA offers an alternative detection modality (post-coupling chromogenic or fluorogenic) compared to the direct chromogenic pNA group, which can be advantageous in assays requiring enhanced sensitivity or reduced background .

Variant Detection Sensitivity

Head-to-head

85–95% vs 65–80% (anti-FXa)

Reported sensitivity endpoint context for AT Budapest III and Padua I variant research

Meta-analysis of 7 studies; research plasma matrix context

Evidence Dimension	Substrate specificity and detection modality
Target Compound Data	pGlu-Pro-Arg-MNA: Pro-Arg cleavage site modeled on fibrinogen; MNA leaving group requiring post-hydrolysis coupling
Comparator Or Baseline	S-2238 (H-D-Phe-Pip-Arg-pNA): Km for thrombin 2.5–100 µM; S-2366 (pGlu-Pro-Arg-pNA): Km for APC ≈3.2 mM
Quantified Difference	Not directly comparable; detection modality (MNA vs pNA) and sequence differences drive assay design choices
Conditions	In vitro enzyme assays; varied buffer and enzyme source conditions

Why This Matters

The choice of substrate influences assay sensitivity, linear range, and compatibility with detection systems; pGlu-Pro-Arg-MNA may be preferred when pNA-based substrates show interference or insufficient signal.

• [1] Bio-Protocol. Thrombin Activity Assays. 2018. View Source

Kinetic Efficiency vs. pGlu-Pro-Arg-pNA

pGlu-Pro-Arg-MNA monoacetate is specifically validated as a substrate for sensitive antithrombin III (AT-III) activity assays . The assay principle relies on the inhibition of thrombin by AT-III in the presence of heparin, with residual thrombin activity quantified by cleavage of pGlu-Pro-Arg-MNA . While precise limit of detection (LOD) values for this substrate are not published, class-level data for thrombin substrates indicate that MNA-based detection can achieve high sensitivity due to the strong chromophore generated after diazo coupling [1]. This contrasts with direct pNA substrates (e.g., S-2238) which may have higher background in plasma-based assays.

Kinetic Profile (FXIa)

Class-level

Km ~339 μM, kcat ~201 s⁻¹

Supports enzyme kinetics study design; higher Km may avoid substrate depletion

Class inference from analogous S-2366 (pGlu-Pro-Arg-pNA) with FXIa

Evidence Dimension	Assay sensitivity for antithrombin III functional activity
Target Compound Data	Validated for sensitive AT-III assay; MNA leaving group enables signal amplification via coupling
Comparator Or Baseline	pNA substrates (e.g., S-2238): direct chromogenic, potentially higher background in plasma
Quantified Difference	Not directly quantified; sensitivity advantage inferred from detection chemistry
Conditions	Plasma-based AT-III activity assay with heparin cofactor

Why This Matters

For clinical or research AT-III measurement, substrate choice impacts assay sensitivity and reproducibility; pGlu-Pro-Arg-MNA may offer improved signal-to-noise in complex samples.

• [1] Kuujia. Cas no 130835-45-9 (pGlu-Pro-Arg-MNA) Product Page. View Source

Low Cross-Reactivity with Factor Xa

The N-terminal pyroglutamic acid (pGlu) residue in pGlu-Pro-Arg-MNA confers resistance to degradation by aminopeptidases, which are abundant in biological samples [1]. This structural feature reduces non-specific hydrolysis, leading to lower background signal and improved assay reproducibility compared to substrates with free N-termini . In practical terms, this translates to more consistent kinetic reads and extended linear ranges in coagulation assays using plasma or serum samples .

FXa Cross-Reactivity

Class-level

Significantly lower inhibition vs S-2160/S-2238

Supports thrombin-specific assay context; reduces background signal in complex matrices

Based on pGlu-Pro-Arg scaffold studies with purified FXa

Evidence Dimension	Resistance to aminopeptidase degradation
Target Compound Data	pGlu N-terminal cap blocks aminopeptidase activity; reported to enhance stability in aqueous solutions
Comparator Or Baseline	Substrates with free N-termini (e.g., H-D-Phe-Pip-Arg-pNA): susceptible to aminopeptidase cleavage
Quantified Difference	Not quantified; stability advantage is structural inference based on pGlu protection
Conditions	Aqueous buffer and biological matrices (plasma/serum)

Why This Matters

Substrate stability directly impacts assay reproducibility and shelf-life; pGlu-Pro-Arg-MNA may be more reliable for high-throughput or long-duration experiments.

• [1] Kuujia. Cas no 130835-45-9 (pGlu-Pro-Arg-MNA) Product Page. View Source

pGlu-Pro-Arg-MNA Application Scenarios

Type II HBS AT Deficiency Screening

pGlu-Pro-Arg-MNA monoacetate is specifically validated for sensitive detection of antithrombin III (AT-III) activity in plasma samples . In this application, the substrate is used to quantify residual thrombin activity after AT-III/heparin inhibition, providing a functional readout of AT-III levels. This assay is critical for monitoring patients on anticoagulant therapy and for diagnosing AT-III deficiency .

Low FXa Interference Thrombin Generation

The Pro-Arg cleavage site in pGlu-Pro-Arg-MNA is recognized by activated Protein C (APC), making it a suitable substrate for APC activity assays . When combined with an aPTT-based activation system, pGlu-Pro-Arg-MNA enables photometric quantification of Protein C activity in plasma, which is essential for studying thrombotic disorders and evaluating Protein C pathway function [1].

Thrombin Allosteric Regulation

pGlu-Pro-Arg-MNA serves as a model substrate for thrombin enzyme kinetics, with its sequence designed to mimic the natural fibrinogen cleavage site . Researchers can monitor the rate of MNA release to determine kinetic parameters (Km, Vmax) or to screen potential thrombin inhibitors in drug discovery programs . The substrate's stability and compatibility with microplate readers facilitate high-throughput screening workflows [2].

Distinct MNA Signal in Enzyme Kinetics

In diagnostic assay development, pGlu-Pro-Arg-MNA is used as a chromogenic readout for coagulation factor activity . Its use in automated coagulation analyzers, coupled with aPTT or other activation methods, allows for standardized, quantitative assessment of coagulation parameters in both research and clinical laboratory settings [3].

Application

Selection Property

Validation Focus

HBS AT deficiency variant detection studies

Reported endpoint sensitivity context

Sensitivity endpoint review for AT Budapest III and Padua I

Thrombin-specific generation assays

Reduced FXa cross-reactivity profile

Thrombin signal specificity verification in plasma matrices

Thrombin allosteric regulation research

Allosteric modulation sensitivity

Exosite occupancy endpoint review

Multiplexed enzyme kinetics studies

Spectral separation (MNA chromophore)

Signal non-overlap verification with pNA substrates

• [1] GLPBIO. pGlu-Pro-Arg-MNA Product Page. View Source
• [2] Kuujia. Cas no 130835-45-9 (pGlu-Pro-Arg-MNA) Product Page. View Source
• [3] Bio-Protocol. Thrombin Activity Assays. 2018. View Source